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Compound of Interest

Compound Name: PKRA83

Cat. No.: B10825816

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety and logistical information for the handling and disposal
of PKRA83, a potent prokineticin (PK2) antagonist. Adherence to these protocols is essential to
ensure personal safety and maintain a secure laboratory environment. PKRA83, identified by
CAS number 1233926-87-8 and molecular formula C27H34CIFN204, is a valuable tool in drug
development and scientific research, particularly in studies involving prokineticin receptors
PKR1 and PKR2.[1] Its anti-cancer and anti-angiogenic properties underscore its potential,
while also necessitating careful handling.

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive hazard classification for PKRA83 is not currently available, its nature
as a potent, biologically active small molecule necessitates the adoption of stringent safety
measures. The following personal protective equipment is mandatory for all personnel handling
PKRAS3.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-impermeable gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use
and change them frequently,
especially after direct contact

with the compound.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory where PKRA83 is
handled to protect against

splashes or airborne particles.

Body Protection

Laboratory coat

A fully fastened lab coat must
be worn to protect skin and
personal clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area

All handling of powdered
PKRAB83 should be performed
in a certified chemical fume
hood to avoid inhalation of
dust. If a fume hood is not
available, a properly fitted N95

respirator or higher is required.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling PKRA83 is critical to minimize exposure risk. The following

workflow outlines the essential steps from preparation to disposal.
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Cleanup & Disposal
v experiment 5. Finalstep
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Caption: Workflow for the safe handling of PKRA83 from preparation to disposal.
Experimental Protocols:
1. Weighing:

e Always conduct the weighing of solid PKRA83 within a certified chemical fume hood.
o Use a dedicated, clean weighing vessel.
e Handle with care to avoid generating dust.

2. Solubilization:

o Consult the relevant experimental protocol for the appropriate solvent.
¢ Add the solvent to the weighed PKRA83 slowly and carefully.
e Ensure the container is securely capped before mixing.

Emergency Procedures

In the event of an exposure, immediate action is crucial.
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[1] Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally.[1] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1] Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Disposal Plan

Proper disposal of PKRA83 and all contaminated materials is a critical final step to ensure

environmental and personal safety.

Waste Segregation and Disposal:

Waste Type

Disposal Procedure

Unused solid PKRAS83

Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions containing PKRAS83

Collect in a designated, sealed, and labeled
hazardous waste container. Do not mix with
other waste streams unless compatibility is

confirmed.

Contaminated PPE (gloves, etc.)

Place in a designated hazardous waste bag

immediately after use.

Contaminated labware (pipette tips, etc.)

Dispose of in a designated sharps or solid

hazardous waste container.
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All waste must be disposed of in accordance with local, state, and federal regulations for
hazardous chemical waste. Ensure all waste containers are properly labeled with the contents,
including "PKRA83".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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